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Compound of Interest

Compound Name:
N-(cyclohexylmethyl)-4-

methylbenzamide

Cat. No.: B5237874

Get Quote

Executive Summary & Technical Context
N-(cyclohexylmethyl)-4-methylbenzamide (CAS: Not widely listed as commodity; Custom

Synthesis) is a secondary amide intermediate often utilized in Structure-Activity Relationship

(SAR) studies for drug discovery. It combines a lipophilic cyclohexyl "tail" with a p-toluoyl

"head," linked by a methylene bridge.

Unlike its rigid isomer N-cyclohexyl-4-methylbenzamide (MP: 153–155°C), the insertion of a

methylene bridge (

) in the target compound introduces rotational freedom, significantly altering crystal packing
efficiency and lattice energy. Consequently, the melting point is the primary indicator of purity
and polymorphic stability.

Core Directive: The "Methylene Hinge" Effect
Researchers must anticipate a lower melting point range for the target compound compared to

its direct-amide analogs. The methylene spacer disrupts the rigid

-stacking and hydrogen-bonding network seen in direct N-aryl or N-cyclohexyl amides.
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Comparative Analysis: Target vs. Analogs
The following table provides the "Anchor Points" for thermal characterization. Since the exact

melting point of the target is a function of specific polymorphs and purity, it is bracketed by its

structural neighbors.

Compound
Structure
Description

Melting Point
Range (

C)

Lattice Dynamics

N-cyclohexyl-4-

methylbenzamide

Rigid isomer (No

linker)
153 – 155 [1]

High rigidity; strong

intermolecular H-

bonds.

p-Toluic Acid Precursor (Acid) 180 – 182 [2]
Dimeric H-bonding;

very stable lattice.

N-benzyl-4-

methylbenzamide

Aromatic analog

(Phenyl ring)
~105 – 110 (Est.)

-

stacking present;

methylene linker

lowers MP.

TARGET: N-

(cyclohexylmethyl)-4-

methylbenzamide

Flexible aliphatic

linker
Expected: 95 – 125

Disrupted packing due

to cyclohexyl chair

conformer +

methylene rotation.

Analyst Note: If your synthesized sample melts >150°C, suspect contamination with the starting

material (p-toluic acid) or isomerization. If it melts <90°C, suspect solvent inclusion (solvate

formation) or unreacted amine.
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Structural & Synthesis Pathway (Visualization)
Understanding the origin of the compound is essential for troubleshooting melting point

deviations. The synthesis typically follows a Schotten-Baumann or nucleophilic acyl substitution

pathway.
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Figure 1: Synthesis workflow and impurity risks affecting thermal properties. Note that

hydrolysis of the acid chloride yields impurities that can depress the melting point.

Experimental Protocol: Self-Validating
Determination
To establish the definitive melting point for your specific lot, follow this protocol. This method

includes a "Mixed Melting Point" step, which is the gold standard for verifying chemical identity

against precursors.

Phase 1: Purification (Critical Pre-requisite)
Crude amides often trap solvent in the crystal lattice, artificially depressing the MP.

Recrystallization: Dissolve crude solid in minimal hot Ethanol (95%).

Anti-solvent: Add warm water dropwise until turbidity persists.

Cooling: Allow slow cooling to Room Temp, then 4°C. Rapid cooling promotes amorphous

solids with indefinite melting ranges.
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Drying: Vacuum dry at 40°C for 12 hours (

mbar).

Phase 2: Capillary Melting Point Determination
Equipment: Mettler Toledo MP90 or Stuart SMP30 (Calibrated with Vanillin/Caffeine standards).

Sample Prep: Grind dry sample into a fine powder. Fill capillary to 3mm height. Compact by

tapping.

Ramp 1 (Fast): Heat at 10°C/min to 90°C to check for solvate collapse.

Ramp 2 (Data): Reset. Heat at 10°C/min to 85°C, then 1.0°C/min to melt.

Observation Criteria:

Onset Temperature (

): First visible liquid droplet.

Clear Point (

): Complete disappearance of solid.

Range: The difference between Onset and Clear. Pass Criteria:

.

Phase 3: The Mixed Melting Point Test (Validation)
If the measured MP is close to a known impurity (e.g., p-Toluic acid at 180°C or an isomer),

perform this test:

Mix 50% Target Sample + 50% p-Toluic Acid (pure standard).

Measure MP of the mixture.[1][2]

Result Interpretation:
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MP Depression observed (e.g., drops to 140°C): The Target is chemically distinct from p-

Toluic acid. (Pass).

MP Unchanged (stays ~180°C): The Target IS p-Toluic acid (Synthesis failed).

Structure-Property Relationship Diagram
The following diagram illustrates why the target compound melts lower than its rigid

counterparts.
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Figure 2: Impact of the methylene bridge on thermal properties. The "Hinge Effect" increases

entropy of fusion, lowering the melting transition temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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